4-(1,3,4-Oxadiazol-2-yl)phenol
Overview
Description
Synthesis Analysis
- The synthesis of Schiff base compounds, including 2-((4-amino-1,2,5-oxadiazol-3-ylimino)methyl)-4-(phenyldiazenyl) phenol, involves reacting 3,4-diamino-1,2,5-oxadiazole with 2-hydroxy-5-[(E)-(aryldiazenyl)]benzaldehyde in methanol (Kakanejadifard et al., 2013).
- Another synthesis method for analogues of 4-(1,3,4-Oxadiazol-2-yl)phenol includes a five-step process, further characterized by spectral analyses (Kim et al., 2023).
Molecular Structure Analysis
- Quantum chemical calculations and UV–Vis absorption spectra data for Schiff base compounds related to 4-(1,3,4-Oxadiazol-2-yl)phenol indicate positive solvatochromism behavior, which could be due to intramolecular hydrogen bonding in enol–keto tautomeric and dipole moment changes (Kakanejadifard et al., 2013).
- The molecular structure and spectroscopic data of related compounds have been obtained from DFT calculations, revealing important molecular parameters such as bond length and bond angle (Viji et al., 2020).
Chemical Reactions and Properties
- These compounds demonstrate various biological activities, including significant anticancer activity against several cancer cell lines (Kim et al., 2023).
- They also exhibit antibacterial activities against both gram-positive and gram-negative bacteria (Kakanejadifard et al., 2013).
Physical Properties Analysis
- The synthesized Schiff base compounds demonstrate enol-keto tautomerism and positive solvatochromism, dependent on the substitution, nature of solvent, pH, and environmental temperature (Kakanejadifard et al., 2013).
Chemical Properties Analysis
- These compounds have been characterized through various techniques like elemental analysis, mass, IR, UV–Vis, and NMR spectroscopy, which helps in understanding their chemical properties (Kakanejadifard et al., 2013).
- In addition to their antibacterial and anticancer activities, some compounds also show moderate antioxidant activity (Kakanejadifard et al., 2014).
Scientific Research Applications
-
Anti-Cancer Applications
- Field : Medical Chemistry
- Application Summary : 1,3,4-Oxadiazole derivatives have displayed significant anti-cancer potential with diverse modes of action such as growth factors, enzymes, kinases, etc . They have been used in the treatment of various diseases in humans and animals .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific derivative and the type of cancer being targeted. For example, one study reported a 1,3,4-oxadiazole derivative as a potent cytotoxic agent with IC50 5.3 μM, comparable to 5-fluorouracil (IC50 8.6 μM) against Caco-2 cell line .
- Results or Outcomes : The results have shown that these derivatives can inhibit the growth of cancer cells and have potential as anti-cancer agents .
-
Antimicrobial Applications
-
Antiviral Applications
Safety And Hazards
While specific safety and hazard information for 4-(1,3,4-Oxadiazol-2-yl)phenol is not available, it’s important to handle all chemicals with care and use appropriate safety measures. The related compound 3-(1,3,4-Oxadiazol-2-yl)phenol is classified as Acute Tox. 4 Oral according to the 2012 OSHA Hazard Communication Standard .
Future Directions
Oxadiazoles, including 4-(1,3,4-Oxadiazol-2-yl)phenol, have shown promise in various fields such as medicinal chemistry and material science . Future research could focus on further exploring the therapeutic potential of these compounds, as well as developing new synthetic strategies for their production .
properties
IUPAC Name |
4-(1,3,4-oxadiazol-2-yl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c11-7-3-1-6(2-4-7)8-10-9-5-12-8/h1-5,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WENOJMGPELLGMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=CO2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40419854 | |
Record name | 4-(1,3,4-oxadiazol-2-yl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40419854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,3,4-Oxadiazol-2-yl)phenol | |
CAS RN |
5378-27-8 | |
Record name | 4-(1,3,4-oxadiazol-2-yl)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40419854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.